2-{[1-(4-chlorobenzoyl)piperidin-3-yl]oxy}pyrimidine

• IUPAC Name: (4-chlorophenyl)-(3-pyrimidin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H16ClN3O2/c17-13-6-4-12(5-7-13)15(21)20-10-1-3-14(11-20)22-16-18-8-2-9-19-16/h2,4-9,14H,1,3,10-11H2
• InChI Key: NJVKRSYZZXROPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)Cl)OC3=NC=CC=N3
• Molecular Formula: C16H16ClN3O2
• Molecular Weight: 317.77 g/mol

Description

The compound “2-{[1-(4-chlorobenzoyl)piperidin-3-yl]oxy}pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered heterocyclic ring with two nitrogen atoms. This is connected to a piperidine ring, another six-membered ring but with one nitrogen atom, through an oxygen atom. The piperidine ring is further substituted with a 4-chlorobenzoyl group.

Molecular Structure Analysis

The molecular structure of “2-{[1-(4-chlorobenzoyl)piperidin-3-yl]oxy}pyrimidine” is characterized by the presence of a pyrimidine ring and a piperidine ring, connected through an oxygen atom. The piperidine ring is further substituted with a 4-chlorobenzoyl group.

Future Directions

The future directions for research on “2-{[1-(4-chlorobenzoyl)piperidin-3-yl]oxy}pyrimidine” and similar compounds could involve further exploration of their synthesis, chemical reactions, and biological activities. More studies are needed to fully understand their mechanisms of action and potential therapeutic applications.

Mechanism of Action

Target of Action

The primary target of 2-{[1-(4-chlorobenzoyl)piperidin-3-yl]oxy}pyrimidine is Protein Kinase B (PKB or Akt) . PKB is a crucial component of intracellular signaling pathways that regulate growth and survival . It is frequently deregulated in cancer, making inhibitors of PKB potential antitumor agents .

Mode of Action

2-{[1-(4-chlorobenzoyl)piperidin-3-yl]oxy}pyrimidine interacts with PKB in an ATP-competitive manner . It provides nano-molar inhibitors with up to 150-fold selectivity for inhibition of PKB over the closely related kinase PKA . This interaction leads to changes in the activity of PKB, thereby affecting the signaling pathways it is involved in .

Biochemical Pathways

The compound affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway . PKB is a key downstream component in this pathway . The binding of extracellular growth factors to tyrosine receptor kinases at the cell surface leads to activation of PI3K, which in turn produces phosphatidylinositol-3,4,5 triphosphate (PI(3,4,5)P3) anchored to the inner side of the plasma membrane . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

Compounds containing 4-amino-4-benzylpiperidines undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability . Variation of the linker group between the piperidine and the lipophilic substituent identified 4-amino-1-(7h-pyrrolo[2,3-d]-pyrimidin-4-yl)piperidine-4-carboxamides as potent and orally bioavailable inhibitors of pkb .

Result of Action

The compound modulates biomarkers of signaling through PKB in vivo and strongly inhibits the growth of human tumor xenografts in nude mice at well-tolerated doses . This suggests that the compound has a significant impact on cellular processes and can potentially be used as an antitumor agent .